Cas no 1241684-29-6 (Estrone-2,3,4-13C3)

Estrone-2,3,4-13C3 is a stable isotope-labeled analog of estrone, where carbon atoms at positions 2, 3, and 4 are replaced with 13C isotopes. This labeled compound is primarily used as an internal standard in mass spectrometry-based assays, ensuring high accuracy and precision in quantitative analyses of estrone and related metabolites. The incorporation of 13C isotopes minimizes interference from endogenous compounds, improving signal specificity and reducing matrix effects. Its high isotopic purity (>98%) and chemical stability make it suitable for applications in clinical research, endocrinology, and steroid metabolism studies. The product is supplied with certified documentation, ensuring traceability and compliance with analytical standards.

Estrone-2,3,4-13C3 structure

Product Name:Estrone-2,3,4-13C3

CAS No:1241684-29-6

MF:C₁₈H₂₂O₂

MW:273.344049930573

CID:1003910

PubChem ID:329763658

Update Time:2025-10-14

Estrone-2,3,4-13C3 Chemical and Physical Properties

Names and Identifiers

- Estrone-2,3,4-13C3
- (8R,9S,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
- SCHEMBL1331034
- J-005048
- Estrone-2,3,4-13C3, 99 atom % 13C, 98% (CP)
- HY-B0234S
- Estrone-13C3
- 1241684-29-6
- 3-Hydroxy-1,3,5(10)-estratrien-17-one-13C3
- CS-0311832
- 1,3,5(10)-Estratrien-3-ol-17-one-13C3
- 3-Hydroxy(2,3,4-~13~C_3_)estra-1,3,5(10)-trien-17-one
- Estrone-[2,3,4-13C3]
- DTXSID80736173
- MDL： MFCD15144880
- Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3+1,10+1,12+1
- InChI Key： DNXHEGUUPJUMQT-JTCDCFKFSA-N
- SMILES： O=C1CC[C@H]2[C@@H]3CCC4[13CH]=[13C]([13CH]=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

Exact Mass: 273.17204445g/mol
Monoisotopic Mass: 273.17204445g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 418
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 258-260 °C (lit.)
Boiling Point: Not available
Flash Point: Not available
Vapor Pressure: Not available
Color/Form: 10 μg/mL in methanol

Estrone-2,3,4-13C3 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H350-H360
Warning Statement： P201-P308+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 45-60-61
Safety Instruction： 53-45
Hazardous Material Identification：
Storage Condition：−20°C

Estrone-2,3,4-13C3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	719544-1MG	Estrone-2,3,4-13C3	1241684-29-6	98%	1mg	¥5533.06	2023-11-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	719544-5MG	Estrone-2,3,4-13C3	1241684-29-6	98%	5mg	¥25012.45	2023-11-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	719544-10MG	Estrone-2,3,4-13C3	1241684-29-6	98%	10mg	¥47751.03	2023-11-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	802921-1ML	Estrone-2,3,4-13C3	1241684-29-6	98%	1ml	¥3743.88	2023-11-20
TRC	E889056-1mg	Estrone-2,3,4-13C3	1241684-29-6		1mg	$3829.00	2023-05-18
TRC	E889056-2.5mg	Estrone-2,3,4-13C3	1241684-29-6		2.5mg	$7727.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E921737-1mg	Estrone-[2,3,4-13C3]	1241684-29-6	99 atom % 13C, 98% (CP)	1mg	￥7,867.80	2022-01-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	E-108-1ML	Estrone-2,3,4-<SUP>13</SUP>C<SUB>3</SUB> solution	1241684-29-6		1ml	¥3237.56	2023-05-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	E-108-1ML		1241684-29-6		1ML	￥5181.38	2023-01-17
SHENG KE LU SI SHENG WU JI SHU	sc-300516-1 mg	Estrone-2,3,4-13C3,	1241684-29-6		1mg	￥3,663.00	2023-07-10